
Quantitative Data on Human Absorption &
Bioaccumulation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Triclocarban

CAS No.: 101-20-2

Cat. No.: S580542

Get Quote

The table below summarizes key quantitative parameters for TCC absorption and bioaccumulation in

humans, based on experimental studies.

Parameter Value Context / Conditions Source

Dermal
Absorption Rate

~0.6% of applied

dose

Showering with soap containing

0.6% TCC (approx. 70 mg TCC) [1]

Human Exposure

Study [1]

Primary Urinary
Metabolites

N-glucuronides

(avg. 30 ng/mL)

Post-showering; continuous use

leads to steady-state excretion [1]
[2]

Human Exposure

Study [1]

Elimination Half-
Life

~10 hours Estimated from pharmacokinetic
data [2]

DrugBank [2]

Route of
Elimination

Urine (27%), Feces
(70%)

Following a single oral dose [2] DrugBank [2]

Detection in
Human Matrices

Urine, Serum,
Breast Milk

General population exposure
biomonitoring [3] [4]

Review &
Biomarker Studies

[3] [4]
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Experimental Protocols for Key Studies

Understanding the methods behind this data is crucial for evaluation and replication.

Human Dermal Exposure and Urinary Biomarker Assessment [1]

This study quantitatively assessed TCC absorption after real-world use of a personal care product.

Objective: To determine the extent of human absorption and urinary excretion of TCC and its
metabolites following a shower with commercial antibacterial soap.

Procedure:
Exposure: Human subjects showered with a commercial bar soap containing 0.6% TCC.

Sample Collection: Urine samples were collected from subjects over a 72-hour period post-
exposure.

Sample Analysis: Urine was analyzed using a validated online solid-phase extraction
coupled with liquid chromatography-tandem mass spectrometry (online SPE-LC-MS/MS)
method.
Metabolite Identification: The major metabolite was identified as TCC-N-glucuronide.

Data Analysis: Absorption was estimated based on the total amount of TCC-glucuronide
excreted in urine relative to the known amount of TCC used in the soap.

Key Finding: Approximately 0.6% of the TCC applied during a shower was absorbed through the
skin and renally eliminated as a glucuronide conjugate.

Identification of TCC Metabolites in Rats and Humans [4]

This study defined the metabolic profile of TCC to identify suitable biomarkers for human exposure

assessment.

Objective: To identify the major metabolites of TCC in rat and human biological samples.

Procedure:
Animal Dosing: Adult female Sprague Dawley rats were administered a single oral dose of

TCC (500 mg/kg body weight).
Sample Collection: Urine and serum were collected from rats at defined intervals. Human

urine (n=50) and serum (n=16) samples were also obtained from a general adult population.
Sample Preparation: Urine samples were treated with β-glucuronidase/sulfatase (from Helix
pomatia) to hydrolyze conjugated metabolites back to their free forms.
Analysis: Metabolites were identified using online SPE-HPLC-MS/MS.

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 6 Tech Support

https://go.drugbank.com/articles/A32932
https://pmc.ncbi.nlm.nih.gov/articles/PMC3534749/
https://www.smolecule.com/products/s580542?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Metabolite Confirmation: The identity of major oxidative metabolites (2'-OH-TCC and 3'-OH-
TCC) was confirmed by comparing their chromatographic behavior and mass spectra with
those of authentic synthesized standards.

Key Finding: While oxidation is a major metabolic pathway in rats, the primary metabolic pathway
in humans is direct glucuronidation, with TCC itself being a key biomarker.

Molecular Interactions and Toxicity Pathways

Although direct human bioaccumulation data for specific organs is limited, network toxicology and

experimental studies suggest potential mechanisms for TCC-induced toxicity, particularly in the liver.

The diagram below illustrates the predicted mechanism of TCC-induced liver injury, integrating network

toxicology predictions and in vivo validation.
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This mechanism is supported by in vivo experiments in weaned piglets, a model with digestive and liver

physiology similar to humans. These studies confirmed TCC exposure leads to increased liver index,

elevated serum biochemical markers (like ALT and AST), and reduced antioxidant capacity, validating

the predicted pathways of injury [5].

Conclusion
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In summary, triclocarban is absorbed through the skin, undergoes significant first-pass metabolism

primarily via glucuronidation, and is eliminated in urine and feces. While the parent compound and its

metabolites can be detected in human serum and urine, indicating systemic exposure and potential for

bioaccumulation, the primary focus for human risk assessment should be on the kinetics of the parent

compound and its major glucuronide metabolite.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 6 Tech Support

https://www.smolecule.com/products/s580542?utm_src=pdf-bulk
https://www.smolecule.com/products/s580542?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

